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Compound of Interest

Compound Name: GSK1016790A

Cat. No.: B1672345 Get Quote

Technical Support Center: GSK1016790A
Welcome to the technical support center for GSK1016790A, a potent TRPV4 agonist. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the proper handling and use of GSK1016790A in experimental settings,

with a focus on preventing its degradation in buffers.

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and use of

GSK1016790A solutions.
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Issue Potential Cause Recommended Solution

Precipitation in aqueous buffer
GSK1016790A has low

solubility in aqueous solutions.

Prepare a concentrated stock

solution in 100% DMSO. For

the final working solution,

dilute the DMSO stock into the

aqueous buffer with vigorous

vortexing. The final DMSO

concentration should be kept

as low as possible for your

experimental system.

Inconsistent experimental

results

Degradation of GSK1016790A

in the working solution.

Always prepare fresh working

solutions of GSK1016790A in

your experimental buffer

immediately before use. Avoid

storing aqueous solutions of

the compound for more than

one day.[1]

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the DMSO stock

solution into single-use

volumes to minimize freeze-

thaw cycles.[2][3]

Reduced or no biological

activity

Improper storage of the

compound.

Store the solid compound at

-20°C for long-term stability

(up to 3 years).[4] Store DMSO

stock solutions at -80°C for up

to 1 year or at -20°C for up to 1

month.[2][3]

Incorrect final concentration.

Recalculate the required

volume of the stock solution for

dilution. Ensure accurate

pipetting and thorough mixing.

Frequently Asked Questions (FAQs)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://www.targetmol.com/compound/gsk1016790a
https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q1: What is the recommended solvent for preparing GSK1016790A stock solutions?

A1: The recommended solvent for preparing stock solutions of GSK1016790A is 100% DMSO.

[1][4][5] It is also soluble in ethanol.[4][5]

Q2: How should I store GSK1016790A?

A2: GSK1016790A as a solid powder should be stored at -20°C and is stable for at least three

years.[4] Stock solutions in DMSO should be aliquoted and stored at -80°C for up to one year

or at -20°C for up to one month.[2][3] It is highly recommended to avoid repeated freeze-thaw

cycles of stock solutions.[2][3]

Q3: Why are my aqueous solutions of GSK1016790A not stable?

A3: GSK1016790A has limited stability in aqueous buffers. While the exact degradation

mechanism is not extensively documented in publicly available literature, it is recommended to

prepare aqueous working solutions fresh for each experiment and not to store them for more

than a day.[1]

Q4: Can I dissolve GSK1016790A directly in my cell culture medium or physiological buffer?

A4: Direct dissolution in aqueous buffers is not recommended due to the compound's low

solubility.[1][4] The best practice is to first prepare a high-concentration stock solution in DMSO

and then dilute it to the final working concentration in your experimental buffer.

Q5: What is the optimal pH for my experimental buffer when using GSK1016790A?

A5: While specific data on pH-dependent degradation is limited, most published experiments

using GSK1016790A are performed in standard physiological buffers with a pH of 7.2-7.4.[1] It

is advisable to maintain the pH within this physiological range to ensure both the stability of the

compound and the health of the cells.

Quantitative Data Summary
Table 1: Solubility of GSK1016790A

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.targetmol.com/compound/gsk1016790a
https://www.tocris.com/products/gsk-1016790a_6433
https://www.targetmol.com/compound/gsk1016790a
https://www.tocris.com/products/gsk-1016790a_6433
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://www.targetmol.com/compound/gsk1016790a
https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://www.selleckchem.com/products/gsk1016790a.html
https://www.medchemexpress.com/GSK1016790A.html
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.targetmol.com/compound/gsk1016790a
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0016713
https://www.benchchem.com/product/b1672345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 93 141.85

Ethanol 58 88.47

Water < 1 Insoluble or slightly soluble

Data sourced from TargetMol.[4]

Table 2: Storage and Stability of GSK1016790A

Form Storage Temperature Stability

Solid Powder -20°C ≥ 3 years

In Solvent (e.g., DMSO) -80°C 1 year

In Solvent (e.g., DMSO) -20°C 1 month

Data compiled from Selleck Chemicals and TargetMol.[2][4]

Experimental Protocols
Protocol 1: Preparation of GSK1016790A Stock Solution (10 mM in DMSO)

Materials: GSK1016790A powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure:

1. Allow the GSK1016790A vial to equilibrate to room temperature before opening.

2. Weigh the desired amount of GSK1016790A powder in a sterile microcentrifuge tube. The

molecular weight is 655.61 g/mol .

3. Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration. For

example, for 1 mg of GSK1016790A, add 152.5 µL of DMSO.
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4. Vortex thoroughly until the powder is completely dissolved. Sonication can be used to aid

dissolution.[4]

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of Working Solution for Cell-Based Assays

Materials: 10 mM GSK1016790A in DMSO stock solution, pre-warmed experimental buffer

(e.g., HBSS, cell culture medium).

Procedure:

1. Thaw a single-use aliquot of the 10 mM GSK1016790A stock solution at room

temperature.

2. Perform a serial dilution of the stock solution in your experimental buffer to achieve the

desired final concentration.

3. For example, to prepare a 100 nM working solution in 10 mL of buffer, add 1 µL of the 10

mM stock solution to the 10 mL of buffer.

4. Vortex the working solution immediately and thoroughly to ensure homogeneity and

prevent precipitation.

5. Use the freshly prepared working solution for your experiment without delay.

Visualizations
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Experimental Workflow for GSK1016790A Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Prepare 10 mM stock in 100% DMSO

Aliquot into single-use tubes

Store at -80°C (long-term) or -20°C (short-term)

Thaw one aliquot

For each experiment

Dilute in experimental buffer

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing GSK1016790A solutions.
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Troubleshooting Logic for GSK1016790A Degradation

Potential Causes

Solutions

Inconsistent Results

Aqueous Degradation Repeated Freeze-Thaw Improper Storage

Prepare Fresh Daily Aliquot Stock Store at -20°C (solid) / -80°C (stock)
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Caption: Troubleshooting inconsistent results with GSK1016790A.
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GSK1016790A-Activated TRPV4 Signaling Pathways
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Caption: Signaling pathways activated by GSK1016790A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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